Methyl 4-[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]oxybenzoate

• IUPAC Name: methyl 4-[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]oxybenzoate
• InChI: InChI=1S/C18H18N4O3/c1-11-10-16(20-18(19-11)22-13(3)9-12(2)21-22)25-15-7-5-14(6-8-15)17(23)24-4/h5-10H,1-4H3
• InChI Key: NEXDZDGKLFECPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2C(=CC(=N2)C)C)OC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

“Methyl 4-[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]oxybenzoate” is a chemical compound with the molecular formula C17H16N4O3.

Synthesis Analysis

The synthesis of related compounds has been carried out by alkylation process of pyrazoles with poly (bromomethyl) using the t-BuOK/THF. The 1 H-NMR, 13 C-NMR, and IR spectroscopic data of these ligands have been fully assigned.

Molecular Structure Analysis

The molecular structure of the compound can be determined by single-crystal X-ray diffraction. The crystalline structure of one compound was completely determined by single-crystal X-ray diffraction at 111 K and room temperature together with the isobaric thermal expansion.

Chemical Reactions Analysis

The catecholase activity studies were investigated using absorption measurements in methanol. The in situ complexes of the multidentate ligands have been found able to oxidize the catechol substrate.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined by various methods. For example, the molecular weight of the compound is 324.33 g/mol. Other properties such as XLogP3-AA, Hydrogen Bond Donor Count, Hydrogen Bond Acceptor Count, Rotatable Bond Count, Exact Mass, Monoisotopic Mass, Topological Polar Surface Area, Heavy Atom Count, Formal Charge, Complexity, Isotope Atom Count, Defined Atom Stereocenter Count, Undefined Atom Stereocenter Count, Defined Bond Stereocenter Count, Undefined Bond Stereocenter Count, Covalently-Bonded Unit Count, Compound Is Canonicalized can be computed.

Scientific Research Applications

Catalysis

The compound has been utilized in catalysis, particularly in the synthesis of multidentate poly((3,5-dimethylpyrazol-1-yl)methyl)benzene ligands. .

Structural Chemistry

In structural chemistry, the compound serves as a building block for creating complex ligands. .

Coordination Chemistry

This compound is relevant in coordination chemistry, where it forms part of ligands that can bind to metal ions. .

Medicinal Chemistry

In medicinal chemistry, derivatives of this compound are explored for their potential therapeutic applications. .

Organometallic Chemistry

The compound’s derivatives are used in organometallic chemistry to create complexes with metals. .

Agrochemistry

In agrochemistry, the compound’s derivatives may be used to synthesize pesticides or herbicides. .

Mechanism of Action

Target of Action

Compounds with a dimethylpyrazole ring have been reported to be potent anticancer agents , suggesting that they may target proteins or pathways involved in cell proliferation and survival.

Mode of Action

This can lead to changes in cellular processes such as cell cycle progression, DNA repair, and apoptosis, ultimately leading to the death of cancer cells .

Biochemical Pathways

Given its potential anticancer activity, it may impact pathways related to cell growth and division, dna replication and repair, and programmed cell death or apoptosis .